Cas no 1353963-20-8 ([(1-Benzyl-pyrrolidin-3-yl)-cyclopropyl-amino]-acetic acid)

• Product Name: [(1-Benzyl-pyrrolidin-3-yl)-cyclopropyl-amino]-acetic acid
• CAS No: 1353963-20-8
• MF: C₁₆H₂₂N₂O₂
• MW: 274.358084201813
• CID: 2159401
• Update Time: 2025-06-13

[(1-Benzyl-pyrrolidin-3-yl)-cyclopropyl-amino]-acetic acid Chemical and Physical Properties

Names and Identifiers

• [(1-Benzyl-pyrrolidin-3-yl)-cyclopropyl-amino]-acetic acid
• 2-((1-Benzylpyrrolidin-3-yl)(cyclopropyl)amino)acetic acid
• (S)-2-((1-Benzylpyrrolidin-3-yl)(cyclopropyl)amino)acetic acid
• (R)-2-((1-Benzylpyrrolidin-3-yl)(cyclopropyl)amino)acetic acid
• AM93277
• [(1-benzylpyrrolidin-3-yl)cyclopropylamino]acetic acid

• Inchi： 1S/C16H22N2O2/c19-16(20)12-18(14-6-7-14)15-8-9-17(11-15)10-13-4-2-1-3-5-13/h1-5,14-15H,6-12H2,(H,19,20)
• InChI Key： UAKLPACEACOJDQ-UHFFFAOYSA-N
• SMILES： OC(CN(C1CN(CC2C=CC=CC=2)CC1)C1CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 337
• Topological Polar Surface Area: 43.8

Additional information on [(1-Benzyl-pyrrolidin-3-yl)-cyclopropyl-amino]-acetic acid

Comprehensive Overview of [(1-Benzyl-pyrrolidin-3-yl)-cyclopropyl-amino]-acetic acid (CAS No. 1353963-20-8)

[(1-Benzyl-pyrrolidin-3-yl)-cyclopropyl-amino]-acetic acid (CAS No. 1353963-20-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyrrolidine and cyclopropyl moieties, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its structural features, which may contribute to its bioactivity and binding affinity with various biological targets.

The compound's benzyl-pyrrolidinyl core is a common scaffold in medicinal chemistry, known for its versatility in interacting with enzymes and receptors. The addition of a cyclopropyl-amino group further enhances its potential as a building block for novel therapeutics. Recent studies have highlighted its relevance in the design of central nervous system (CNS) targeting agents, a hot topic in neuroscience and psychiatric drug development. With the growing demand for neuroprotective compounds and cognitive enhancers, this molecule is being investigated for its possible role in addressing neurodegenerative conditions.

From a synthetic chemistry perspective, [(1-Benzyl-pyrrolidin-3-yl)-cyclopropyl-amino]-acetic acid presents intriguing challenges and opportunities. Its synthesis often involves multi-step organic reactions, including N-alkylation and carboxylic acid functionalization. The compound's CAS No. 1353963-20-8 serves as a critical identifier for researchers sourcing high-purity samples for experimental work. Laboratories focusing on peptide mimetics or small molecule inhibitors frequently inquire about its availability and derivatives.

In the context of current trends, this compound aligns with the rising interest in precision medicine and targeted therapy. Its structural complexity allows for modifications that could improve drug selectivity and reduce off-target effects—a key concern in modern pharmacology. Additionally, its potential role in GPCR modulation (G protein-coupled receptors) has sparked discussions in academic and industrial circles, as GPCRs remain one of the most targeted protein families in drug development.

For those searching for [(1-Benzyl-pyrrolidin-3-yl)-cyclopropyl-amino]-acetic acid suppliers or CAS 1353963-20-8 specifications, it is essential to note that the compound is typically available in research-grade quantities. Its applications span in vitro assays, structure-activity relationship (SAR) studies, and lead optimization projects. As the scientific community continues to explore its properties, this compound may emerge as a valuable tool in addressing unmet medical needs.